1-Deoxynojirimycin hydrochloride

Description

1-Deoxynojirimycin hydrochloride is a derivative of 1-Deoxynojirimycin (DNJ), an alpha-glucosidase inhibitor found in mulberry leaves and produced by certain bacteria . DNJ, also known as duvoglustat or moranolin, is a biologically active compound with antihyperglycemic, anti-obesity, and antiviral properties . The hydrochloride form is created by adding a hydrochloride molecule, resulting in a water-soluble salt with a molecular formula of $C_6H_{14}ClNO_4$ .

DNJ functions by suppressing intestinal alpha-1,4-glucosidase and alpha-1,6-glucosidase, which leads to a reduced rate of oligosaccharide breakdown and a decrease in hepatic glucose metabolism . Studies indicate that DNJ improves insulin sensitivity and enhances glucose uptake into adipocytes . Its potential extends to antiviral activity, with research showing it can inhibit the spread of viruses like HIV and suppress the replication of certain others .

Other alpha-glucosidase inhibitors include acarbose and miglitol . Acarbose can bind to alpha-amylase, while miglitol and DNJ target alpha-glucosidase . DNJ shows promise in treating hyperglycemia and has potential anti-viral applications, though further research is needed to fully understand and utilize its benefits .

• CAS No.: 73285-50-4
• Product Name: 1-Deoxynojirimycin hydrochloride
• Molecular Formula: C6H14ClNO4
• Molecular Weight: 199.63 g/mol
• IUPAC Name: (2R,3R,4R,5S)-2-(hydroxymethyl)piperidine-3,4,5-triol;hydrochloride
• Standard InChI: InChI=1S/C6H13NO4.ClH/c8-2-3-5(10)6(11)4(9)1-7-3;/h3-11H,1-2H2;1H/t3-,4+,5-,6-;/m1./s1
• Standard InChIKey: ZJIHMALTJRDNQI-VFQQELCFSA-N
• SMILES: C1C(C(C(C(N1)CO)O)O)O.Cl
• Canonical SMILES: C1C(C(C(C(N1)CO)O)O)O.Cl
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: 1 Deoxymannojirimycin; 1 Deoxynojirimycin; 1 Deoxynojirimycin Hydrochloride; 1,5-Deoxy-1,5-imino-D-mannitol; 1,5-Dideoxy-1,5-imino-D-mannitol; 1-Deoxymannojirimycin; 1-Deoxynojirimycin; 1-Deoxynojirimycin Hydrochloride; Bay n 5595; Moranoline
• PubChem Compound: 13018787
• Last Modified: Sep 14 2023